4-(3-(4-(Tert-butyl)phenoxy)-2-hydroxypropyl)-4-methylmorpholin-4-ium iodide
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Overview
Description
4-(3-(4-(Tert-butyl)phenoxy)-2-hydroxypropyl)-4-methylmorpholin-4-ium iodide is a useful research compound. Its molecular formula is C18H30INO3 and its molecular weight is 435.346. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Properties
Chemical compounds featuring tert-butyl groups and morpholinium iodide elements, similar to the one , often exhibit unique physicochemical properties that make them valuable in various scientific research areas. For example, compounds with tert-butyl groups, like 2-hydroxymethyl-4-tert-butylphenol, are known for their stability and resistance to oxidative degradation, which can be crucial in developing new materials and chemical reagents (M. Halit et al., 1987). Furthermore, morpholinium compounds are often involved in electrochemical processes and catalysis due to their ability to act as phase transfer catalysts or ionic liquids in synthetic chemistry (W. Xu & B. Nachtsheim, 2015).
Applications in Material Science
Tert-butyl and morpholinium groups are frequently utilized in the synthesis of materials with advanced properties. For instance, the modification of surfaces with tert-butyl groups can lead to materials with enhanced hydrophobicity, useful in coatings and nanotechnology applications. Similarly, morpholinium-based compounds may serve as innovative components in the design of functional materials, such as smart polymers and nanocomposites, due to their tunable interactions and structural versatility.
Catalysis and Organic Synthesis
Compounds featuring tert-butylphenol and morpholinium iodide units have been explored for their catalytic activities, particularly in oxidative coupling reactions and as catalysts in organic synthesis (W. Xu & B. Nachtsheim, 2015). These molecules can facilitate a wide range of chemical transformations, making them valuable tools in developing new synthetic methodologies and producing fine chemicals.
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to inhibit monoamine oxidase b (mao-b) .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through a process of nucleophilic substitution or free radical reactions .
Biochemical Pathways
Similar compounds are known to participate in suzuki–miyaura cross-coupling reactions, which are widely applied in carbon–carbon bond forming reactions .
Result of Action
Similar compounds are known to participate in carbon–carbon bond forming reactions, which could potentially lead to the formation of new organic compounds .
Action Environment
Similar compounds are known to be stable and environmentally benign, suggesting that this compound may also exhibit these properties .
Properties
IUPAC Name |
1-(4-tert-butylphenoxy)-3-(4-methylmorpholin-4-ium-4-yl)propan-2-ol;iodide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30NO3.HI/c1-18(2,3)15-5-7-17(8-6-15)22-14-16(20)13-19(4)9-11-21-12-10-19;/h5-8,16,20H,9-14H2,1-4H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPFGOOSIZSVFLA-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC(C[N+]2(CCOCC2)C)O.[I-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30INO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.